![molecular formula C19H15N3O6S B2695124 [6-[(4,6-Dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-nitrobenzoate CAS No. 877636-44-7](/img/structure/B2695124.png)
[6-[(4,6-Dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-nitrobenzoate
Description
[6-[(4,6-Dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-nitrobenzoate, also known as DMSMP-NB, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine.
Scientific Research Applications
Antimicrobial Properties
The compound has demonstrated moderate to good antimicrobial activity against various microorganisms, including Staphylococcus aureus, Pseudomonas aeruginosa, Escherichia coli, Bacillus cereus, Proteus mirabilis, Klebsiella oxytoca, Aspergillus niger, Aspergillus flavus, and Rhizopus stolonifer . Its potential as an antimicrobial agent warrants further investigation.
Antifungal Activity
In addition to its antimicrobial properties, the compound also exhibits antifungal activity. It has been effective against fungal strains such as Aspergillus niger and Aspergillus flavus . Understanding its mode of action and specificity could lead to novel antifungal therapies.
Antioxidant Potential
The compound shows promising antioxidant properties. It participates in ferrous ion chelation and scavenges the 1-diphenyl-2-picryl-hydrazyl (DPPH) radical . Investigating its mechanism of antioxidant action could contribute to the development of natural antioxidants.
Molecular Docking Studies
Computational studies have revealed favorable interactions between the compound and drug targets . Further exploration of its binding sites and potential therapeutic applications is essential.
Structural and Electronic Properties
Density functional theory (DFT) calculations confirm the structural and electronic properties of the compound . Understanding its electronic behavior can guide its use in various applications.
Pharmaceutical and Agrochemical Applications
Given the compound’s pyrimidine-based structure, it may find applications in pharmaceuticals and agrochemicals. Pyrimidine derivatives have been employed as analgesics, anti-epileptics, antivirals, anti-hypertensives, and more . Investigating its specific pharmacological potential is crucial.
properties
IUPAC Name |
[6-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-nitrobenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O6S/c1-11-7-12(2)21-19(20-11)29-10-15-8-16(23)17(9-27-15)28-18(24)13-3-5-14(6-4-13)22(25)26/h3-9H,10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QPBCBEIYIOSWHN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O6S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[6-[(4,6-Dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-nitrobenzoate | |
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